Cas no 10290-98-9 (2,6-Dichlorobenzenesulfonamide)

• Product Name: 2,6-Dichlorobenzenesulfonamide
• CAS No: 10290-98-9
• MF: C₆H₅Cl₂NO₂S
• MW: 226.080398321152
• MDL: MFCD03093819
• CID: 1078657
• PubChem ID: 2758059
• Update Time: 2025-10-30

2,6-Dichlorobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichlorobenzenesulfonamide
• 2,6-dichlorobenzene-1-sulfonamide
• 2,6-dichloro-benzenesulfonamide
• 2.6-Dichlor-benzolsulfonsaeure-amid
• AC1MBXAK
• Benzenesulfonamide, 2,6-dichloro-
• CTK0D8809
• SureCN2251809
• BUTTPARK 37\11-64
• SB80164
• CS-0440020
• 10290-98-9
• BBL103083
• 2,6Dichlorobenzenesulfonamide
• Z45415605
• DA-16157
• AKOS000147317
• EN300-26994
• SCHEMBL2251809
• AS-82208
• DTXSID10374148
• STL556893
• GS0382
• G78582

• MDL： MFCD03093819
• Inchi： 1S/C6H5Cl2NO2S/c7-4-2-1-3-5(8)6(4)12(9,10)11/h1-3H,(H2,9,10,11)
• InChI Key： RAJHEZQFXIHNNL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1S(N)(=O)=O)Cl

Computed Properties

• Exact Mass: 224.9418050g/mol
• Monoisotopic Mass: 224.9418050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Melting Point: 172-173°C

Additional information on 2,6-Dichlorobenzenesulfonamide

Comprehensive Analysis of 2,6-Dichlorobenzenesulfonamide (CAS No. 10290-98-9): Properties, Applications, and Industry Trends

2,6-Dichlorobenzenesulfonamide (CAS No. 10290-98-9) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications. As a derivative of benzenesulfonamide, this compound features two chlorine atoms at the 2 and 6 positions, enhancing its reactivity and functional utility. The growing demand for sulfonamide-based compounds in pharmaceuticals, agrochemicals, and material science has positioned 2,6-Dichlorobenzenesulfonamide as a compound of significant industrial interest.

One of the key reasons for the prominence of 2,6-Dichlorobenzenesulfonamide is its role as an intermediate in the synthesis of more complex molecules. Researchers and manufacturers frequently utilize this compound to develop high-performance polymers, pharmaceutical intermediates, and specialty chemicals. Its molecular stability and compatibility with various reaction conditions make it a preferred choice for synthetic chemists. Recent studies have also explored its potential in green chemistry initiatives, aligning with the global shift toward sustainable and eco-friendly chemical processes.

In the pharmaceutical sector, 2,6-Dichlorobenzenesulfonamide has garnered attention for its potential applications in drug development. Sulfonamide derivatives are known for their biological activity, and this compound serves as a building block for antibacterial agents and enzyme inhibitors. With the rise of antibiotic resistance, the search for novel sulfonamide-based therapeutics has intensified, further driving interest in this compound. Additionally, its use in analytical chemistry as a reagent or standard highlights its multidisciplinary relevance.

The agrochemical industry also benefits from the properties of 2,6-Dichlorobenzenesulfonamide. As a precursor for herbicides and pesticides, it contributes to the development of crop protection solutions. The increasing global demand for food security and sustainable agriculture has led to heightened research into efficient agrochemical formulations, where this compound plays a pivotal role. Its ability to modify biological pathways in target organisms makes it invaluable for creating next-generation plant protection products.

From a technical perspective, the synthesis and handling of 2,6-Dichlorobenzenesulfonamide require precise conditions to ensure optimal yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed for quality control. Manufacturers and researchers prioritize process optimization to minimize waste and improve efficiency, reflecting the industry's commitment to sustainable chemical production.

Market trends indicate a steady growth trajectory for 2,6-Dichlorobenzenesulfonamide, driven by its expanding applications and the push for innovation in chemical synthesis. Companies investing in R&D for specialty chemicals are likely to find opportunities in optimizing its production and exploring new uses. Furthermore, regulatory frameworks emphasizing environmental safety and worker protection are shaping the way this compound is manufactured and handled globally.

In conclusion, 2,6-Dichlorobenzenesulfonamide (CAS No. 10290-98-9) stands as a critical compound in modern chemistry, with far-reaching implications across multiple industries. Its versatility, coupled with ongoing research into its applications, ensures its continued relevance in scientific and industrial contexts. As the demand for specialized chemical intermediates grows, this compound will undoubtedly remain at the forefront of innovation.